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Compound of Interest

Compound Name: N,N-Dimethyltetradecylamine

Cat. No.: B030355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethyltetradecylamine, a tertiary amine with a C14 alkyl chain, serves as a versatile

intermediate in organic synthesis. Its primary role is as a nucleophilic building block for the

synthesis of quaternary ammonium compounds and N-oxides, which have widespread

applications as surfactants, corrosion inhibitors, and precursors to phase transfer catalysts.

This document provides detailed application notes and experimental protocols for the use of

N,N-Dimethyltetradecylamine in key synthetic transformations.

Synthesis of Quaternary Ammonium Compounds
N,N-Dimethyltetradecylamine is a key precursor in the synthesis of quaternary ammonium

salts, also known as "quats". This is achieved through a quaternization reaction, which involves

the alkylation of the tertiary amine with an alkylating agent.[1][2] The resulting cationic

compounds have a positively charged nitrogen atom bonded to four organic groups and are

balanced by a counter-ion.[1]

One important class of quaternary ammonium compounds synthesized from N,N-
Dimethyltetradecylamine are gemini surfactants. These are dimeric surfactants with two

hydrophobic tails and two hydrophilic head groups linked by a spacer. They are noted for their

efficiency as corrosion inhibitors.

Table 1: Quaternary Ammonium Compounds Derived from N,N-Dimethyltetradecylamine
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Product Class
Example
Compound

Alkylating Agent Key Applications

Gemini Surfactants

Alkanediyl-α,ω-bis-

(dimethyltetradecyl

ammonium bromide)

Dibromoalkane (e.g.,

1,6-dibromohexane)

Corrosion inhibitors

for metals in acidic

media, enhanced

surface activity.

Monomeric

Surfactants

N-benzyl-N,N-

dimethyltetradecan-1-

aminium chloride

Benzyl chloride

Antimicrobials,

disinfectants, fabric

softeners.[2]

Phase Transfer

Catalysts

(3-Propylphosphonic

acid)-N,N-dimethyl-N-

tetradecyl ammonium

chloride

(3-

Chloropropyl)phospho

nic acid

Facilitating reactions

between immiscible

phases.[3][4]

Experimental Protocol: Synthesis of a Gemini Surfactant

This protocol describes the synthesis of a bis-quaternary ammonium salt (gemini surfactant)

from N,N-Dimethyltetradecylamine and an α,ω-dihaloalkane.

Materials:

N,N-Dimethyltetradecylamine (≥95%)

1,6-Dibromohexane

Acetone (anhydrous)

Diethyl ether

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

N,N-Dimethyltetradecylamine (2 equivalents) in anhydrous acetone.

Add 1,6-dibromohexane (1 equivalent) to the solution.
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Heat the reaction mixture to reflux and maintain for 24 hours.

After cooling to room temperature, the precipitated product is collected by vacuum filtration.

Wash the crude product with cold diethyl ether to remove any unreacted starting materials.

Dry the purified product under vacuum to yield the gemini surfactant as a white solid.

Diagram 1: Synthesis of a Gemini Surfactant
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Caption: Workflow for the synthesis of a gemini surfactant.
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Synthesis of N,N-Dimethyltetradecylamine N-oxide
N,N-Dimethyltetradecylamine can be oxidized to its corresponding N-oxide, a type of

amphoteric surfactant. These surfactants exhibit cationic properties in acidic solutions and non-

ionic characteristics in neutral or alkaline conditions.[5] This dual nature makes them valuable

in personal care products as thickening and foaming agents.[5]

Table 2: Properties and Applications of N,N-Dimethyltetradecylamine N-oxide

Property Value Application

Molecular Formula C16H35NO[6] -

Molecular Weight 257.46 g/mol [6] -

Appearance Powder[6] -

Solubility Soluble in water[6] Used in aqueous formulations.

Surfactant Type Amphoteric/Zwitterionic[5]

Thickening agent, foam

booster in shampoos and body

washes.[5]

Antimicrobial Activity

Effective against

Staphylococcus aureus and

Escherichia coli.[6]

Potential use in disinfectant

formulations.

Experimental Protocol: Synthesis of N,N-Dimethyltetradecylamine N-oxide

This protocol is adapted from a general procedure for the oxidation of tertiary amines using

hydrogen peroxide.

Materials:

N,N-Dimethyltetradecylamine (≥95%)

Hydrogen peroxide (30% aqueous solution)

Water (deionized)
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Chelating agent (e.g., EDTA, small amount)

Procedure:

In a round-bottom flask, create an aqueous solution of N,N-Dimethyltetradecylamine.

Add a small amount of a chelating agent to prevent the decomposition of hydrogen peroxide

by metal ions.

Slowly add a stoichiometric amount of 30% hydrogen peroxide to the stirred solution. The

reaction is exothermic, and the temperature should be controlled.

After the addition is complete, continue stirring at a controlled temperature (e.g., 60-70°C) for

several hours until the reaction is complete (monitored by titration of residual peroxide).

The resulting aqueous solution of N,N-Dimethyltetradecylamine N-oxide can be used

directly or further purified.

Diagram 2: Synthesis of N,N-Dimethyltetradecylamine N-oxide
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Caption: Synthesis of N,N-Dimethyltetradecylamine N-oxide.

Precursor for Phase Transfer Catalysts
Phase transfer catalysts (PTCs) are substances that facilitate the migration of a reactant from

one phase into another where the reaction occurs.[7] Quaternary ammonium salts, derived

from N,N-Dimethyltetradecylamine, are effective PTCs.[4] They are particularly useful in

reactions involving a water-soluble nucleophile and an organic-soluble electrophile. The

quaternary ammonium cation forms an ion pair with the nucleophilic anion, transporting it into

the organic phase for reaction.

Diagram 3: Mechanism of Phase Transfer Catalysis
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Caption: Role of a quaternary ammonium salt in phase transfer catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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